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Efficacy Data from Placebo-Controlled Studies

The table below summarizes the key findings and methodologies from two placebo-controlled studies.

Primary
Study . .
. Patient Efficacy Key Assessment
Study Focus Design & . Dosage o
. Population Findings vs. Scales
Duration
Placebo
Chronic Multicenter, 559 patients 1.5 mg, Demonstrated Simple criteria and
Senile double-blind, entered; 204 three significant easy-to-use
Cerebral placebo- completed 1 times positive effects assessment
Insufficiency controlled; 1 year [1] daily [1] on symptoms of devices [1]
(CsClI) [1] year [1] cognitive
dysfunction [1]
Sialorrhea in Single- 39 PD 5mg, Significant Drooling Severity
Parkinson's center, open-  patients with  twice improvement and Frequency
Disease (PD) label, self- sialorrhea [2]  daily [2] from Week 2, Scale (DSFS);
[2] controlled; 24 sustained Drooling Impact
weeks [2] through Week 24  Scale (DIS);
[2] Unified Parkinson's
Disease Rating
© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s527370?utm_src=pdf-body
https://www.smolecule.com/products/s527370?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://pubmed.ncbi.nlm.nih.gov/6228938/
https://www.sciencedirect.com/science/article/pii/S0303846725005220
https://www.sciencedirect.com/science/article/pii/S0303846725005220
https://www.sciencedirect.com/science/article/pii/S0303846725005220
https://www.sciencedirect.com/science/article/pii/S0303846725005220
https://www.sciencedirect.com/science/article/pii/S0303846725005220
https://www.smolecule.com/products/s527370?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Primary
Study ) )
. Patient Efficacy Key Assessment
Study Focus Design & . Dosage L
. Population Findings vs. Scales
Duration
Placebo

Scale (UPDRYS)
Part Il [2]

Detailed Experimental Protocols

For research reproducibility, here is a detailed breakdown of the methodologies used in the recent

Parkinson's disease study.

¢ Patient Recruitment and Ethics: The study was approved by the hospital's ethics committee. All
participants provided informed consent before enrollment. Patients were recruited from the
Parkinson's disease and movement disorders outpatient clinic [2].

¢ Inclusion/Exclusion Criteria:

o Inclusion: Diagnosis of idiopathic Parkinson's disease; presence of troublesome drooling;
stable on anti-parkinsonian medication for at least 4 weeks [2].

o Exclusion: Presence of other causes for sialorrhea; cognitive impairment (MMSE <24); history
of schizophrenia or psychosis; use of other sialorrhea treatments or medications affecting
salivation within the last 3 months [2].

¢ Intervention Protocol: All participants received Dihydroergotoxine Mesylate at 5 mg, twice daily
for 24 weeks, in addition to their existing anti-parkinsonian medication. The study was an open-label,
self-controlled trial, meaning all participants received the active drug without a parallel placebo group,
using their own baseline as a control [2].

¢ Outcome Measurement: Patients were assessed at baseline and at Weeks 2, 4, 8, 12, and 24. The
primary outcomes were changes in the Drooling Severity and Frequency Scale (DSFS) and the
Drooling Impact Scale (DIS). Secondary outcomes included salivation weight, swallowing function,
and overall motor and non-motor symptoms [2].

o Statistical Analysis: Data were analyzed using SPSS. Since data were not normally distributed, non-
parametric tests were used. The Friedman test was used for comparisons across multiple time points,
and the Wilcoxon signed-rank test was used for post-hoc analysis between two time points [2].

Proposed Mechanism of Action
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Dihydroergotoxine mesylate is a combination of four dihydrogenated ergot alkaloids. Its effects are linked
to its action on neurotransmitter systems [3] [4]. The following diagram illustrates the proposed mechanism

for reducing sialorrhea in Parkinson's disease, based on the recent study and pharmacological data [2].
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The broader, "normalizing" mechanism of dihydroergotoxine in the brain involves being a mixed
agonist/antagonist at dopamine (D1, D2), serotonin (5-HT1, 5-HT?2), and a-adrenergic receptors, which
is thought to compensate for imbalances in these neurotransmitter systems commonly associated with age-

related cognitive decline [4].

Interpretation and Research Context

o Efficacy in Cognitive Disorders: The historical CSCI trial represents a class of studies that
established dihydroergotoxine's profile. However, note that some reviews and clinicians have
considered the clinical relevance of its cognitive benefits controversial, despite statistical
significance in some trials [3] [4].

¢ Novel Application in Parkinson's Disease: The recent study on sialorrhea is promising, showing a
clear and sustained effect. Its open-label, self-controlled design is a limitation, and the findings
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require confirmation in a larger, randomized, double-blind, placebo-controlled trial (RCT) [2].

o Safety and Tolerability: The drug is generally well-tolerated. The most frequently reported adverse
effects are gastrointestinal disturbances (nausea, gastric upset). Other less common effects
include dizziness, nasal stuffiness, and headache [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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